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Compound of Interest

Compound Name: 4-Amino-2-fluorobenzotrifluoride

Cat. No.: B1270791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4-
Amino-2-fluorobenzotrifluoride (CAS No: 69411-68-3), a key intermediate in the

pharmaceutical and specialty chemical industries. The document outlines the reported physical

constants and provides standardized, general experimental protocols for their determination,

offering a valuable resource for laboratory practice and quality control.

Physicochemical Data Summary
The melting and boiling points of 4-Amino-2-fluorobenzotrifluoride are crucial parameters for

its handling, purification, and use in synthetic chemistry. The following table summarizes the

available data from various sources.

Physical Property Value Source(s)

Melting Point 55 °C [1][2][3]

54.0 to 58.0 °C [4][5]

56 °C [4][5]

54-58 °C [6]

Boiling Point 203.8 °C at 760 mmHg [1][2]

203.8 ± 40.0 °C (Predicted) [3]
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Experimental Protocols
While specific experimental documentation for the determination of the melting and boiling

points of 4-Amino-2-fluorobenzotrifluoride is not publicly available, the following sections

describe standard laboratory methodologies for these measurements.

Determination of Melting Point by Capillary Method
The capillary method is a widely accepted technique for determining the melting point of a solid

crystalline substance.[1]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer or digital temperature probe

Mortar and pestle

Procedure:

Sample Preparation: The 4-Amino-2-fluorobenzotrifluoride sample should be thoroughly

dried and finely powdered using a mortar and pestle.[1]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped to pack the sample into the sealed end,

aiming for a sample height of 2-3 mm.[2]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Initial Heating: The apparatus is heated at a relatively rapid rate until the temperature is

approximately 15-20°C below the expected melting point.[2]

Melting Point Determination: The heating rate is then reduced to 1-2°C per minute to allow

for accurate observation.[2] The temperature at which the first liquid is observed is recorded
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as the beginning of the melting range. The temperature at which the last solid crystal melts is

recorded as the end of the melting range. For a pure substance, this range should be

narrow.

Determination of Boiling Point by Distillation Method
The boiling point of a liquid can be accurately determined through simple distillation. This

method measures the temperature of the vapor that is in equilibrium with the boiling liquid.[4]

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips

Procedure:

Apparatus Assembly: A simple distillation apparatus is assembled. The distillation flask is

charged with the 4-Amino-2-fluorobenzotrifluoride sample and a few boiling chips to

ensure smooth boiling.

Thermometer Placement: The thermometer is positioned so that the top of the mercury bulb

is level with the bottom of the side arm of the distillation flask. This ensures that the recorded

temperature is that of the vapor entering the condenser.

Heating: The distillation flask is gently heated. As the liquid boils, the vapor will rise and

surround the thermometer bulb.

Boiling Point Measurement: The temperature will rise and then stabilize as the vapor

condenses in the condenser. This stable temperature is recorded as the boiling point of the
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liquid. The atmospheric pressure should also be recorded, as boiling point is pressure-

dependent.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols for determining

the melting and boiling points of 4-Amino-2-fluorobenzotrifluoride.
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Caption: Workflow for Melting Point Determination by the Capillary Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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